Cas no 16269-05-9 (9-Oxo-9-phenylnonanoic acid)

9-Oxo-9-phenylnonanoic acid structure
9-Oxo-9-phenylnonanoic acid structure
Product Name:9-Oxo-9-phenylnonanoic acid
CAS No:16269-05-9
MF:C15H20O3
MW:248.317504882813
CID:121537
PubChem ID:290155
Update Time:2025-04-18

9-Oxo-9-phenylnonanoic acid Chemical and Physical Properties

Names and Identifiers

    • 9-Oxo-9-phenylnonanoic acid
    • 8-BENZOYLOCTANOIC ACID
    • Benzenenonanoic acid, z-oxo-
    • 7-Keto-9-phenylnonanoic acid
    • 7-Keto-9-phenylnonansaeure
    • 9-Phenyl-7-oxo-nonansaeure
    • AC1L6DAH
    • AC1Q5F51
    • CTK4D1306
    • SureCN3383102
    • XBX00047
    • NSC153057
    • DTXSID40302717
    • FT-0621505
    • 53702-23-1
    • 9-Oxo-9-phenylnonanoic acid #
    • NSC-153057
    • SCHEMBL3383102
    • 16269-05-9
    • 8-Benzoyloctanoicacid
    • CCG-254043
    • BFUPULAAJVYXRI-UHFFFAOYSA-N
    • Inchi: 1S/C15H20O3/c16-14(13-9-5-4-6-10-13)11-7-2-1-3-8-12-15(17)18/h4-6,9-10H,1-3,7-8,11-12H2,(H,17,18)
    • InChI Key: BFUPULAAJVYXRI-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)CCCCCCCC(=O)O

Computed Properties

  • Exact Mass: 248.1413
  • Monoisotopic Mass: 248.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.074
  • Boiling Point: 418.7°C at 760 mmHg
  • Flash Point: 221.1°C
  • Refractive Index: 1.52
  • PSA: 54.37
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